![molecular formula C13H15FN2OS B4186324 N-(4-fluorophenyl)-2-(1-piperidinyl)-2-thioxoacetamide](/img/structure/B4186324.png)
N-(4-fluorophenyl)-2-(1-piperidinyl)-2-thioxoacetamide
Overview
Description
N-(4-fluorophenyl)-2-(1-piperidinyl)-2-thioxoacetamide, also known as FPTA, is a chemical compound that has gained significant attention in scientific research. This compound is a thioacetamide derivative and has been studied for its potential therapeutic applications in various diseases.
Mechanism of Action
The mechanism of action of N-(4-fluorophenyl)-2-(1-piperidinyl)-2-thioxoacetamide is not fully understood. However, it has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation, cancer, and fibrosis. By inhibiting COX-2 activity, N-(4-fluorophenyl)-2-(1-piperidinyl)-2-thioxoacetamide may reduce the production of prostaglandins and, therefore, have anti-inflammatory, anti-cancer, and anti-fibrotic effects.
Biochemical and Physiological Effects
N-(4-fluorophenyl)-2-(1-piperidinyl)-2-thioxoacetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. N-(4-fluorophenyl)-2-(1-piperidinyl)-2-thioxoacetamide has also been shown to reduce inflammation and fibrosis in animal models of disease. In addition, N-(4-fluorophenyl)-2-(1-piperidinyl)-2-thioxoacetamide has been shown to have a neuroprotective effect and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-fluorophenyl)-2-(1-piperidinyl)-2-thioxoacetamide in lab experiments is its relatively simple synthesis method. N-(4-fluorophenyl)-2-(1-piperidinyl)-2-thioxoacetamide can be obtained in high yield, making it a cost-effective compound to use in research. However, one limitation of using N-(4-fluorophenyl)-2-(1-piperidinyl)-2-thioxoacetamide is its limited solubility in water. This can make it difficult to administer in animal studies and may require the use of solvents or other delivery methods.
Future Directions
There are several future directions for the study of N-(4-fluorophenyl)-2-(1-piperidinyl)-2-thioxoacetamide. One direction is to further investigate its potential therapeutic applications in various diseases, including cancer, rheumatoid arthritis, and liver fibrosis. Another direction is to investigate its mechanism of action in more detail. Additionally, the development of more soluble derivatives of N-(4-fluorophenyl)-2-(1-piperidinyl)-2-thioxoacetamide may be useful in future research. Finally, the use of N-(4-fluorophenyl)-2-(1-piperidinyl)-2-thioxoacetamide in combination with other drugs may be an area of future investigation.
Conclusion
In conclusion, N-(4-fluorophenyl)-2-(1-piperidinyl)-2-thioxoacetamide is a thioacetamide derivative that has gained significant attention in scientific research. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-fibrotic properties and has potential therapeutic applications in various diseases. The synthesis of N-(4-fluorophenyl)-2-(1-piperidinyl)-2-thioxoacetamide is a relatively straightforward process, and the compound can be obtained in high yield. However, its limited solubility in water may be a limitation in some lab experiments. There are several future directions for the study of N-(4-fluorophenyl)-2-(1-piperidinyl)-2-thioxoacetamide, including further investigation of its potential therapeutic applications and mechanism of action.
Scientific Research Applications
N-(4-fluorophenyl)-2-(1-piperidinyl)-2-thioxoacetamide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-fibrotic properties. N-(4-fluorophenyl)-2-(1-piperidinyl)-2-thioxoacetamide has been studied in vitro and in vivo for its potential use in the treatment of various diseases, including cancer, rheumatoid arthritis, and liver fibrosis.
properties
IUPAC Name |
N-(4-fluorophenyl)-2-piperidin-1-yl-2-sulfanylideneacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15FN2OS/c14-10-4-6-11(7-5-10)15-12(17)13(18)16-8-2-1-3-9-16/h4-7H,1-3,8-9H2,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYQNTXLAMGTXHN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=S)C(=O)NC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15FN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluorophenyl)-2-(piperidin-1-yl)-2-thioxoacetamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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